5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 5-methyl-2-(2-methylphenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C11H11N3O2/c1-7-5-3-4-6-9(7)14-12-8(2)10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key: YMLKETNYKQYQMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2N=C(C(=N2)C(=O)O)C

Description

5-Methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a carboxylic acid group at position 4, a methyl group at position 5, and a 2-methylphenyl group at position 2. This structural motif is significant in medicinal chemistry and materials science due to the triazole ring’s stability and capacity for hydrogen bonding, which enhances interactions with biological targets or metal ions . Structural studies of related compounds often employ crystallographic tools like SHELXL for refinement and ORTEP for visualization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the Huisgen 1,3-dipolar cycloaddition reaction, which involves the reaction of an azide with an alkyne to form the triazole ring. The reaction is usually carried out in the presence of a copper catalyst, such as copper sulfate, and a reducing agent like sodium ascorbate.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The use of automated systems can also help in scaling up the production while maintaining the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride.

Substitution: The triazole ring can undergo nucleophilic substitution reactions, where a nucleophile replaces a substituent on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted triazoles with various functional groups.

Scientific Research Applications

5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential use in drug development, particularly for its anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as corrosion resistance and thermal stability.

Mechanism of Action

The mechanism of action of 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets. In biological systems, it may inhibit the activity of certain enzymes or receptors, leading to its observed biological effects. The triazole ring is known to interact with metal ions, which can play a role in its mechanism of action.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Electron-withdrawing groups (e.g., Cl, CF₃) increase the acidity of the carboxylic acid moiety compared to electron-donating groups (e.g., methyl). For example, the 3-trifluoromethylphenyl derivative exhibits stronger hydrogen-bonding capacity due to the electronegative CF₃ group .
• Steric Hindrance : Ortho-substituted derivatives (e.g., 2-methylphenyl) may exhibit reduced reactivity in coupling reactions due to steric bulk near the triazole core .
• Thermal Stability : The phenyl analog’s high melting point (200–202°C) suggests robust crystalline packing, likely facilitated by π-π stacking and hydrogen bonding .

Biological Activity

5-Methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid is a member of the triazole family, known for its diverse biological activities. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications, particularly as an anticancer agent and enzyme inhibitor. This article delves into the biological activity of this compound, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

5-Methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid features a triazole ring substituted with a methyl group and a 2-methylphenyl moiety. The carboxylic acid functional group contributes to its solubility and potential interactions with biological targets.

The biological activity of 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes, including xanthine oxidase (XO), which is involved in purine metabolism. Inhibition of XO can lead to reduced production of uric acid and may have implications for treating gout and hyperuricemia .
• Antiproliferative Activity : Studies indicate that this compound exhibits significant antiproliferative effects against various cancer cell lines. Its mechanism may involve inducing apoptosis or inhibiting cell cycle progression .

Anticancer Activity

Research has demonstrated that 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid possesses notable anticancer properties. In vitro studies using the NCI60 cancer cell line panel revealed that it exhibits selective cytotoxicity against several cancer types, including lung and breast cancer .

Table 1: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Type of Cancer
NCI-H522	62.47	Lung
MDA-MB-231	44.78	Breast
UACC-257	70.01	Melanoma

Xanthine Oxidase Inhibition

In addition to its anticancer properties, the compound has been evaluated for its ability to inhibit xanthine oxidase. The most active derivatives showed inhibition in the submicromolar range, indicating strong potential for therapeutic applications in managing conditions associated with elevated uric acid levels .

Structure-Activity Relationship (SAR)

The biological activity of triazole derivatives like 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid is influenced by their chemical structure. Modifications at various positions on the triazole ring or the phenyl substituent can significantly affect their potency and selectivity.

Key SAR Findings:

• Substituent Effects : The presence of electron-donating or electron-withdrawing groups on the phenyl ring alters binding affinity to target enzymes.
• Triazole Ring Modifications : Variations in the triazole ring can enhance or diminish biological activity; for instance, introducing halogen atoms has been shown to improve anticancer efficacy .

Case Studies

Several studies have highlighted the efficacy of 5-methyl-2-(2-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid in preclinical models:

• In Vitro Cytotoxicity Assays : A study evaluating the compound's effects on various cancer cell lines demonstrated significant growth inhibition across multiple types .
• Xanthine Oxidase Inhibition Studies : Another investigation focused on the inhibition kinetics of xanthine oxidase by this compound revealed it as a mixed-type inhibitor with promising therapeutic implications .